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Compound of Interest

Compound Name: Magnesium fluoride, powder

Cat. No.: B1210625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical formula, structure,

and properties of magnesium fluoride (MgF2) powder. The information is curated for

professionals in research, science, and drug development who require a thorough

understanding of this versatile inorganic compound.

Chemical Formula and Nomenclature
Magnesium fluoride is an inorganic salt with the chemical formula MgF₂.[1][2] It is also known

by other names, including Sellaite and Irtran-1.[1][3] The compound consists of one

magnesium cation (Mg²⁺) and two fluoride anions (F⁻) joined by ionic bonds.[1]

Crystal Structure
Magnesium fluoride primarily crystallizes in a tetragonal rutile structure.[1][4][5] This structure is

characterized by octahedrally coordinated Mg²⁺ cations and three-coordinate F⁻ anions.[1][4]

The unit cell of the tetragonal structure contains two formula units of MgF₂.[6] A cubic crystal

structure for MgF₂ also exists.[7]

The lattice parameters for the tetragonal structure are:

a = 4.660 Å[5]

c = 3.078 Å[5]
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In this structure, the Mg²⁺ ion is bonded to six F⁻ ions, forming MgF₆ octahedra.[4] These

octahedra share both corners and edges.[4] The bond lengths between magnesium and

fluorine are not all equal, with two shorter bonds (1.98 Å) and four longer bonds (1.99 Å).[4]

Each fluorine ion is bonded to three magnesium ions in a distorted trigonal planar geometry.[4]

Visualization of the Crystal Structure
The following diagram illustrates the unit cell of the tetragonal crystal structure of magnesium

fluoride.

Caption: Ball-and-stick model of the MgF₂ unit cell.

Physicochemical Properties
Magnesium fluoride powder is a white to colorless crystalline solid.[1][2] A summary of its key

quantitative properties is presented in the table below.

Property Value Reference

Molar Mass 62.3018 g/mol [1]

Density 3.148 g/cm³ [1]

Melting Point 1,263 °C (2,305 °F; 1,536 K) [1]

Boiling Point 2,260 °C (4,100 °F; 2,530 K) [1]

Solubility in Water 0.013 g/100 mL [1]

Solubility Product (Ksp) 5.16 × 10⁻¹¹ [1]

Refractive Index (n_D) 1.37397 [1]

Crystal System Tetragonal [1][4]

Space Group P4₂/mnm, No. 136 [4]

Magnesium fluoride is insoluble in water and alcohol, slightly soluble in dilute acids, and

soluble in nitric acid.[2][8] It is known for its transparency over a wide range of wavelengths,

from the vacuum ultraviolet (VUV) to the infrared (IR) regions.[1]
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Experimental Protocols: Synthesis of Magnesium
Fluoride Powder
Several methods are employed for the synthesis of magnesium fluoride powder. The choice of

method often depends on the desired purity and particle size of the final product.

Wet Chemical Precipitation Method
This method involves the reaction of a soluble magnesium salt with a fluoride source in an

aqueous solution.

Workflow Diagram:

Start: Prepare Reactant Solutions

Mg Salt Solution (e.g., MgCl₂) 
+ Fluoride Source (e.g., HF, NH₄F)

Precipitation Reaction in Aqueous Medium

Filtration and Washing of Precipitate

Drying of the MgF₂ Powder

End: Obtain MgF₂ Powder

Click to download full resolution via product page
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Caption: Workflow for wet chemical synthesis of MgF₂.

Detailed Methodology:

Reactant Preparation: Prepare aqueous solutions of a magnesium salt (e.g., magnesium

chloride or magnesium sulfate) and a fluoride source (e.g., hydrofluoric acid or ammonium

bifluoride).

Precipitation: Add the fluoride solution to the magnesium salt solution under controlled

temperature and stirring to precipitate magnesium fluoride. The reaction for the use of

magnesium oxide and ammonium bifluoride is: MgO + (NH₄)HF₂ → MgF₂ + NH₃ + H₂O.[1]

Filtration and Washing: Filter the resulting precipitate to separate it from the solution. Wash

the collected solid with deionized water to remove any unreacted reagents and byproducts.

Drying: Dry the washed magnesium fluoride powder in an oven at a specified temperature to

remove residual water.

Gas Phase Fluorination Method
This method involves the direct reaction of a magnesium-containing raw material with hydrogen

fluoride gas at elevated temperatures. This process can yield high-purity magnesium fluoride.

[9]

Logical Relationship Diagram:

Magnesium-Containing Raw Material 
(e.g., MgO, MgCO₃)

High-Temperature Reactor

Hydrogen Fluoride (HF) Gas

High-Purity MgF₂ Powder

Gas-Solid Reaction
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Caption: Gas phase fluorination process for MgF₂.

Detailed Methodology:

Raw Material Preparation: Place the dried, powdered magnesium-containing raw material

(e.g., magnesium oxide) into a reactor.

Heating: Heat the reactor to the reaction temperature.

Fluorination: Introduce hydrogen fluoride gas into the reactor to react with the magnesium

raw material, forming magnesium fluoride.

Product Collection: After the reaction is complete, the resulting high-purity magnesium

fluoride powder is collected.

Applications in Research and Development
The unique properties of magnesium fluoride powder make it a valuable material in various

research and development applications, including:

Optical Coatings: Due to its low refractive index and broad transparency, it is widely used as

an anti-reflection coating on optical components.[10]

UV and IR Optics: Its transparency in the ultraviolet and infrared regions makes it suitable for

manufacturing lenses, windows, and prisms for these spectral ranges.[1][10]

Ceramics and Glass Manufacturing: It is used as a component in the production of

specialized ceramics and glasses.[8][10]

Catalysis: It can act as a catalyst in various chemical reactions.[10]

Drug Development: While not a direct therapeutic agent, its properties can be utilized in the

development of drug delivery systems or as a component in analytical instrumentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Magnesium fluoride - Wikipedia [en.wikipedia.org]

2. Magnesium fluoride/magnesiumfluorure（MgF2/F2Mg） [jyfhxchem.com]

3. Magnesium fluoride | F2Mg | CID 24546 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. next-gen.materialsproject.org [next-gen.materialsproject.org]

5. tandfonline.com [tandfonline.com]

6. researchgate.net [researchgate.net]

7. next-gen.materialsproject.org [next-gen.materialsproject.org]

8. Magnesium fluoride - CAMEO [cameo.mfa.org]

9. CN103214012A - Method for preparing magnesium fluoride - Google Patents
[patents.google.com]

10. nanorh.com [nanorh.com]

To cite this document: BenchChem. [Magnesium Fluoride Powder: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210625#magnesium-fluoride-powder-chemical-
formula-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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